1-(3-Bromobenzyl)piperidin-4-ol

• IUPAC Name: 1-[(3-bromophenyl)methyl]piperidin-4-ol
• InChI: InChI=1S/C12H16BrNO/c13-11-3-1-2-10(8-11)9-14-6-4-12(15)5-7-14/h1-3,8,12,15H,4-7,9H2
• InChI Key: GYEDHELORMIYNA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CC2=CC(=CC=C2)Br
• Molecular Formula: C12H16BrNO
• Molecular Weight: 270.17 g/mol
• CAS No.: 184921-06-0

Description

Synthesis Analysis

Piperidine derivatives are synthesized through intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The use of esters of 3-oxocarboxylic acid instead of aldehyde resulted in a product containing four stereocenters.

Molecular Structure Analysis

The molecular structure of “1-(3-Bromobenzyl)piperidin-4-ol” has been characterized by 1H NMR, 13C NMR, MS, and elemental analysis. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Chemical Reactions Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include its melting point, boiling point, and density. More detailed information about these properties can be found in the referenced sources.

Scientific Research Applications

Synthesis of Enantioenriched Piperidines

Research has demonstrated methods for synthesizing enantioenriched piperidines, which are valuable in the development of pharmaceuticals due to their chirality and biological activity. For instance, homochiral α-dibenzylamino aldehydes have been utilized to yield anti-β-amino alcohols, which are then transformed into enantioenriched 2- and 2,6-substituted 3-piperidinols (J. Andrés, R. Pedrosa, & A. Pérez-Encabo, 2007). This process illustrates the utility of 1-(3-Bromobenzyl)piperidin-4-ol derivatives in synthesizing complex organic molecules with specific stereochemistry.

Structural Determination of Piperidone Analogs

Studies on the structural characterization of piperidone analogs, such as 3,5-bis(2-fluorobenzylidene)-4-piperidone, have provided insights into their molecular structures, which are crucial for the development of new chemotherapeutic agents. These structures have been characterized by various spectroscopic methods, highlighting the significance of piperidin-4-ol derivatives in the design of novel compounds with potential biological activities (P. Lagisetty, D. Powell, & V. Awasthi, 2009).

Chemotherapeutic Potential

Research into the chemotherapeutic applications of piperidin-4-ol derivatives has identified novel compounds with selective inhibition of enzymes or receptors associated with cancer. For example, 1-benzyl-3,5-bis(3-bromo-4-hydroxybenzylidene)piperidin-4-one and its analogs have shown high and selective inhibition of Coactivator-associated arginine methyltransferase 1 (CARM1), a valuable target for hormone-dependent tumors (Donghang Cheng et al., 2011). These findings underscore the potential of this compound derivatives in the development of new cancer therapies.

Mechanism of Action

Target of Action

The primary target of 1-(3-Bromobenzyl)piperidin-4-ol is the chemokine receptor CCR5 . This receptor belongs to the seven transmembrane G-protein coupled receptor family and has been identified as the essential coreceptor in the process of HIV-1 entry .

Mode of Action

This compound acts as a CCR5 antagonist . It interacts with the CCR5 receptor, blocking its function and preventing HIV-1 entry into cells . The compound contains one basic nitrogen atom, which is believed to anchor the ligand to the CCR5 receptor via a strong salt-bridge interaction .

Biochemical Pathways

The blockade of the CCR5 receptor by this compound affects the HIV-1 entry pathway . This prevents cells from becoming infected with macrophagetropic (R5) HIV-1 strains in vitro . The downstream effects of this blockade include resistance to R5-tropic HIV-1 infection and slower progression to AIDS .

Result of Action

The molecular and cellular effects of this compound’s action primarily involve the prevention of HIV-1 entry into cells . By antagonizing the CCR5 receptor, the compound prevents cells from becoming infected with R5-tropic HIV-1 strains .

Safety and Hazards

The safety data sheet for “1-(3-Bromobenzyl)piperidin-4-ol” provides information on its hazards, including skin irritation, serious eye irritation, and respiratory irritation. It also provides first-aid measures and advice for firefighters.

Future Directions

Piperidine derivatives are being utilized in different ways as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic and/or anticoagulant agents. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Biochemical Analysis

Biochemical Properties

It has been suggested that this compound may interact with certain enzymes and proteins, potentially influencing biochemical reactions

Cellular Effects

It is hypothesized that this compound could influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Synthesis routes and methods

Procedure details

0.202 g (0.002 mol) of 4-hydroxypiperidine and 0.55 g (0.0022 mol) of 3-bromobenzyl bromide were dissolved in 5 ml of dimethylformamide and stirred at room temperature for 2 hrs. The solvent was distilled off and the residue was taken up in dichloromethane and washed with saturated bicarbonate solution and sodium chloride solution. The organic phase was dried over sodium sulfate and concentrated. 0.52 g (96%) 1-(3-bromo-benzyl)-piperidin-4-ol was obtained as a brown oil. MS: me/e (% basic peak)=271, 269 (C12H16BrNO+, 26, 26.6), 270, 268 (25.5, 22), 171, 169 (47, 48.3), 114 (76.6), 100 (100).